Cas no 1480580-45-7 (2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid)
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid
- 4-Thiazolecarboxylic acid, 2-(methoxymethyl)-5-phenyl-
-
- MDL: MFCD21429745
- Inchi: 1S/C12H11NO3S/c1-16-7-9-13-10(12(14)15)11(17-9)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,14,15)
- InChI Key: RWWJBFLXONEUEO-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC=C2)=C(C(O)=O)N=C1COC
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 398.1±32.0 °C at 760 mmHg
- Flash Point: 194.5±25.1 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M336015-5mg |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M336015-10mg |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M336015-50mg |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 50mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-193122-1.0g |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-193122-0.05g |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 95% | 0.05g |
$229.0 | 2023-11-13 | |
| Enamine | EN300-193122-0.1g |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 95% | 0.1g |
$342.0 | 2023-11-13 | |
| Enamine | EN300-193122-0.25g |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 95% | 0.25g |
$487.0 | 2023-11-13 | |
| Enamine | EN300-193122-0.5g |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 95% | 0.5g |
$768.0 | 2023-11-13 | |
| Enamine | EN300-193122-1g |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 95% | 1g |
$986.0 | 2023-11-13 | |
| Enamine | EN300-193122-2.5g |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid |
1480580-45-7 | 95% | 2.5g |
$1931.0 | 2023-11-13 |
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid
Introduction to 2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid (CAS No. 1480580-45-7)
2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid, identified by its CAS number 1480580-45-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the thiazole family, a class of sulfur-containing heterocycles that have garnered considerable attention due to their diverse biological activities and applications in drug development. The structural framework of this compound features a thiazole core, which is flanked by a phenyl group at the 5-position and a carboxylic acid functional group at the 4-position, further modified by a methyleneol (methoxymethyl) group at the 2-position. Such a structural configuration imparts unique chemical properties and reactivity patterns, making it a valuable scaffold for synthetic chemistry and pharmacological exploration.
The synthesis of 2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid involves multi-step organic transformations, typically starting from readily available precursors such as thioamides or thiazole derivatives. The introduction of the methyleneol group at the 2-position requires careful control of reaction conditions to ensure high selectivity and yield. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired carbon-sulfur and carbon-carbon bonds efficiently. These synthetic strategies not only highlight the versatility of modern organic synthesis but also underscore the importance of precision in constructing complex molecular architectures.
In recent years, thiazole derivatives have emerged as pivotal components in medicinal chemistry due to their broad spectrum of biological activities. The presence of both sulfur and nitrogen atoms in the thiazole ring allows for diverse interactions with biological targets, including enzymes and receptors. Notably, compounds bearing a carboxylic acid moiety often exhibit enhanced solubility and bioavailability, which are critical factors in drug design. The phenyl group appended to the thiazole core can further modulate electronic properties and binding affinity through π-stacking interactions or hydrophobic effects. These structural features collectively contribute to the pharmacological potential of 2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid, positioning it as a promising candidate for further investigation.
Current research in this domain has focused on leveraging the structural versatility of thiazole derivatives to develop novel therapeutic agents. For instance, studies have demonstrated that modifications at the 2-, 4-, and 5-positions of thiazole can significantly alter biological activity profiles. The methyleneol group in particular has been explored for its ability to participate in hydrogen bonding or act as a prodrug moiety, enhancing metabolic stability while maintaining bioactivity upon conversion to other functional groups. Such insights are derived from high-throughput screening campaigns and structure-activity relationship (SAR) studies, which have identified key pharmacophores within this class of compounds.
One particularly intriguing application of 2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid lies in its potential as an intermediate for designing kinase inhibitors. Kinases are enzymes central to numerous cellular signaling pathways and are frequently targeted in anticancer therapies. Thiazole-based inhibitors have shown promise in preclinical studies due to their ability to disrupt aberrant signaling cascades involved in tumor growth and progression. The carboxylic acid functionality provides an anchor for covalent bond formation with active-site residues in kinases, while the phenyl ring enhances binding affinity through hydrophobic interactions. Furthermore, the methyleneol group offers flexibility for further derivatization into more potent analogs through esterification or amidation reactions.
Advances in computational chemistry have further accelerated the discovery process for thiazole derivatives like 2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid. Molecular modeling techniques allow researchers to predict binding modes and optimize lead structures before experimental synthesis begins. These virtual screening approaches have been instrumental in identifying novel scaffolds with improved pharmacokinetic properties or enhanced target specificity. Additionally, machine learning algorithms trained on large datasets of bioactive compounds can predict potential drug candidates with high accuracy, reducing the time and cost associated with hit identification.
The pharmaceutical industry has also recognized the importance of green chemistry principles in drug development. Sustainable synthetic routes that minimize waste generation and energy consumption are increasingly favored over traditional methods. In this context, catalytic processes that employ recyclable ligands or biocatalytic methods have gained traction as viable alternatives. For instance, enzymatic oxidation of precursor molecules could be used to introduce the carboxylic acid functionality without generating hazardous byproducts. Such environmentally conscious approaches align with global efforts to promote sustainable manufacturing practices while maintaining high standards of product quality.
Future directions for research on 2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid may include exploring its role as a chiral building block or investigating its potential applications in material science beyond pharmaceuticals. Chiral thiazoles could be incorporated into asymmetric catalysts or used as ligands in enantioselective synthesis processes where optical purity is critical. Moreover, π-conjugated thiazole derivatives exhibit semiconducting properties when combined with aromatic systems like benzene rings; these materials could find applications in organic electronics or optoelectronic devices such as OLEDs (organic light-emitting diodes).
In conclusion,2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid (CAS No. 1480580-45-7) represents an intriguing compound with substantial potential across multiple domains of science and technology. Its unique structural features—comprising a thiazole core modified by substituents like phenyl groups,carboxylic acids,and methyleneol moieties—make it an excellent candidate for further pharmacological exploration as well as industrial applications ranging from catalysis to materials science。With ongoing advancements inchemical synthesisandcomputational biology,the futureofthisclassofcompoundslooksbrightandfullofpossibilities。Bycontinuingscientificinquiryandadoptingsustainableprinciples,researcherscanunlocknewapplicationswhilepromotingenvironmentallyresponsibleinnovation。
1480580-45-7 (2-(methoxymethyl)-5-phenyl-1,3-thiazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)